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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B8148503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
19,20-Epoxycytochalasin D is a fungal metabolite belonging to the cytochalasan class of

natural products, isolated from fungi of the Nemania and Xylaria genera.[1] Like other

cytochalasans, its primary mechanism of action involves the disruption of the actin cytoskeleton

by binding to the barbed end of actin filaments, which prevents the addition of new actin

monomers and leads to depolymerization.[1] This interference with a fundamental cellular

process triggers a cascade of events, often culminating in programmed cell death (apoptosis),

making it a compound of significant interest for its potential anti-cancer and anti-plasmodial

activities.[1][2] This document provides detailed protocols for the preparation of 19,20-
Epoxycytochalasin D stock solutions and summarizes its biological activities.
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Data sourced from TargetMol.

Cytotoxic Activity (IC₅₀ Values)
Cell Line Cancer Type IC₅₀ (µM)

P-388 Murine Leukemia 0.16

BT-549 Human Breast Carcinoma 7.84

LLC-PK11 Pig Kidney Epithelial 8.4

SK-MEL Human Melanoma >10

KB Human Epidermoid Carcinoma >10

SK-OV-3 Human Ovarian Carcinoma >10

Data sourced from MedChemExpress, TargetMol, and ImmunoMart.[2][3][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 19,20-Epoxycytochalasin
D, a common starting concentration for in vitro experiments.

Materials:

19,20-Epoxycytochalasin D (powder)

Dimethyl sulfoxide (DMSO), sterile

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Procedure:

Pre-weighing and Calculation:
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The molecular weight of 19,20-Epoxycytochalasin D is 523.626 g/mol .

To prepare a 10 mM stock solution, calculate the required volume of DMSO for a given

mass of the compound. For example, for 1 mg of 19,20-Epoxycytochalasin D:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (L) = (0.001 g / 523.626 g/mol ) / 0.010 mol/L

Volume (L) = 0.0001909 L = 190.9 µL

Therefore, dissolve 1 mg of 19,20-Epoxycytochalasin D in 190.9 µL of DMSO.

Dissolution:

Carefully add the calculated volume of sterile DMSO to the vial containing the pre-weighed

19,20-Epoxycytochalasin D.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage (up to one

year).

Protocol 2: Preparation of Working Solutions
This protocol outlines the dilution of the 10 mM stock solution to desired working

concentrations for cell-based assays.

Materials:

10 mM 19,20-Epoxycytochalasin D stock solution in DMSO

Appropriate cell culture medium
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Sterile microcentrifuge tubes or plates

Pipettes and sterile pipette tips

Procedure:

Serial Dilution:

Perform serial dilutions of the 10 mM stock solution in cell culture medium to achieve the

desired final concentrations.

Important: Ensure the final concentration of DMSO in the culture medium is consistent

across all treatments (including the vehicle control) and is at a level that does not affect

cell viability (typically ≤ 0.5%).

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, you would perform a

1:1000 dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Application to Cells:

Add the prepared working solutions to your cell cultures and incubate for the desired

experimental duration.
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Caption: Apoptosis signaling pathway induced by 19,20-Epoxycytochalasin D.
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Experimental Workflow
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Caption: Workflow for preparing 19,20-Epoxycytochalasin D solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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